Cas no 10294-56-1 (Phosphorous acid)

• Product Name: Phosphorous acid
• CAS No: 10294-56-1
• MF: H₃O₃P
• MW: 81.9957811832428
• CID: 48503
• Update Time: 2026-05-14

Phosphorous acid Chemical and Physical Properties

Names and Identifiers

• Phosphorous acid
• diesters of phosphorous acid
• hydrophosphorous acid
• Phosphorou acid
• Phosphorous acid 50% aqueous solution
• Orthophosphorus acid

• Inchi： 1S/H3O3P/c1-4(2)3/h1-3H
• InChI Key： OJMIONKXNSYLSR-UHFFFAOYSA-N
• SMILES： OP(O)O

Computed Properties

• Exact Mass: 81.98200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -1.5

Experimental Properties

• PSA: 74.28000
• LogP: -0.80980

Phosphorous acid Security Information

• Hazardous Material transportation number：UN 2834
• Hazard Category Code： R22;R35
• Safety Instruction： S1/2-S26-S36/37/39-S45
• Hazardous Material Identification：
• Risk Phrases：R22; R35

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Non-metal oxoanionic compounds Non-metal phosphites

Additional information on Phosphorous acid

Recent Advances in Phosphorous Acid (10294-56-1) Research: Applications and Innovations in Chemical Biology and Medicine

Phosphorous acid (CAS: 10294-56-1) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, known for its unique chemical properties and reactivity, has been explored for its potential in drug development, agricultural chemistry, and material science. Recent studies have focused on elucidating its mechanisms of action, optimizing synthetic pathways, and expanding its utility in therapeutic and industrial contexts. This research brief synthesizes the latest findings and trends related to phosphorous acid, providing a comprehensive overview for professionals in the field.

One of the most notable advancements in phosphorous acid research is its role as a precursor in the synthesis of phosphonates and phosphinates, which are critical in the development of antiviral and antibacterial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that phosphorous acid derivatives exhibit potent inhibitory effects against viral proteases, offering a promising avenue for treating resistant strains of pathogens. The study highlighted the compound's ability to form stable complexes with metal ions, enhancing its bioavailability and therapeutic efficacy.

In agricultural applications, phosphorous acid has been investigated for its fungicidal and plant immunity-boosting properties. Research conducted by the European Journal of Plant Pathology in 2022 revealed that phosphorous acid-based formulations significantly reduce the incidence of root rot and other soil-borne diseases in crops. The compound's dual action as a direct antimicrobial agent and an inducer of systemic acquired resistance (SAR) in plants underscores its potential as a sustainable alternative to conventional pesticides.

Material science has also benefited from innovations involving phosphorous acid. A groundbreaking 2023 paper in Advanced Materials detailed the use of phosphorous acid as a cross-linking agent in biodegradable polymers. The study reported enhanced mechanical strength and thermal stability in the resulting materials, making them suitable for medical implants and environmentally friendly packaging. This application aligns with the growing demand for green chemistry solutions in industrial processes.

Despite these advancements, challenges remain in the large-scale production and application of phosphorous acid. Recent reviews in Chemical Reviews (2023) have pointed to the need for more efficient catalytic systems to reduce energy consumption during synthesis. Additionally, the environmental impact of phosphorous acid derivatives requires further investigation to ensure compliance with regulatory standards. Collaborative efforts between academia and industry are essential to address these gaps and unlock the full potential of this compound.

In conclusion, phosphorous acid (10294-56-1) continues to be a focal point of research in chemical biology and medicine, with emerging applications that span multiple disciplines. Its versatility, coupled with ongoing technological innovations, positions it as a key player in the development of next-generation therapeutics, agricultural solutions, and sustainable materials. Future studies should prioritize scalability, environmental safety, and mechanistic clarity to fully harness its benefits.